Cas no 1160264-04-9 (Ethyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate)

Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate is a versatile heterocyclic compound featuring both a formyl group and an ester functionality, making it a valuable intermediate in organic synthesis and pharmaceutical research. The pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, often utilized in the development of bioactive molecules. The formyl group at the 6-position allows for further derivatization via condensation or nucleophilic addition reactions, while the ethyl ester at the 3-position offers flexibility for hydrolysis or transesterification. This compound is particularly useful in constructing fused heterocyclic systems or as a precursor for targeted drug discovery. Its well-defined reactivity profile and stability under standard conditions enhance its utility in synthetic applications.

Ethyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate structure

1160264-04-9 structure

Product Name:Ethyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate

CAS No:1160264-04-9

MF:C₁₀H₉N₃O₃

MW:219.196761846542

MDL:MFCD12197701

CID:1074537

PubChem ID:46779155

Update Time:2025-05-27

Ethyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate
- AKOS005172694
- MFCD12197701
- ethyl6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate
- D74161
- EN300-396664
- 1160264-04-9
- DTXSID10675485
- Z1736181320
- pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 6-formyl-, ethyl ester
- ALBB-010485
- CS-0080381
- Ethyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate
- MDL： MFCD12197701
- Inchi： 1S/C10H9N3O3/c1-2-16-10(15)8-4-12-13-5-7(6-14)3-11-9(8)13/h3-6H,2H2,1H3
- InChI Key： TZUNKGZQWMSNBR-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NN2C=C(C=O)C=NC2=1)=O

Computed Properties

Exact Mass: 219.06439116g/mol
Monoisotopic Mass: 219.06439116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 73.6Å²

Ethyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM271531-1g	Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate	1160264-04-9	95+%	1g	$811	2021-08-18
TRC	E258990-100mg	Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate	1160264-04-9		100mg	$ 230.00	2022-06-05
TRC	E258990-250mg	Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate	1160264-04-9		250mg	$ 470.00	2022-06-05
TRC	E258990-500mg	Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate	1160264-04-9		500mg	$ 750.00	2022-06-05
Matrix Scientific	061238-1g	Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate	1160264-04-9		1g	$850.00	2023-09-06
Chemenu	CM271531-50mg	Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate	1160264-04-9	95%+	50mg	$***	2023-04-03
Chemenu	CM271531-100mg	Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate	1160264-04-9	95%+	100mg	$***	2023-04-03
Chemenu	CM271531-250mg	Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate	1160264-04-9	95%+	250mg	$***	2023-04-03
Chemenu	CM271531-1g	Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate	1160264-04-9	95+%	1g	$444	2022-06-14
abcr	AB407697-1 g	Ethyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate	1160264-04-9		1g	€412.50	2022-03-24

Ethyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate Related Literature

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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

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